Cas no 1146977-93-6 (Atorvastatin Ethyl Ester)

Atorvastatin Ethyl Ester structure

Product Name:Atorvastatin Ethyl Ester

CAS No:1146977-93-6

MF:C₃₅H₃₉FN₂O₅

MW:586.69297337532

CID:1062499

PubChem ID:57892870

Update Time:2025-04-20

Atorvastatin Ethyl Ester Chemical and Physical Properties

Names and Identifiers

- Atorvastatin Ethyl Ester
- (3R,5R)-ethyl 7-(2-(4-fluorophenyl)-5-isopropyl-3-phenyl-4-phenylcarbamoyl-1H-pyrrol-1-yl)-3,5-dihydroxyheptanoate
- F92X4GFD43
- AKOS040732490
- 1H-PYRROLE-1-HEPTANOIC ACID, 2-(4-FLUOROPHENYL)-.BETA.,.DELTA.-DIHYDROXY-5-(1-METHYLETHYL)-3-PHENYL-4-((PHENYLAMINO)CARBONYL)-, ETHYL ESTER, (.BETA.R,.DELTA.R)
- (betaR,deltaR)-2-(4-Fluorophenyl)-beta,delta-dihydroxy-5-(1-methylethyl)-3-phenyl-4-[(phenylamino)carbonyl]-1H-Pyrrole-1-heptanoic acid ethyl ester; Atorvastatin Calcium Impurity M; Atorvastatin Impurity M
- CS-0112183
- 1146977-93-6
- ethyl (3R,5R)-7-[2-(4-fluorophenyl)-3-phenyl-4-(phenylcarbamoyl)-5-propan-2-ylpyrrol-1-yl]-3,5-dihydroxyheptanoate
- CHEMBL3753864
- HY-135378
- ATORVASTATIN CALCIUM IMPURITY M [EP IMPURITY]
- ATORVASTATIN ETHYL ESTER [USP IMPURITY]
- SCHEMBL2684223
- 1H-Pyrrole-1-heptanoic acid, 2-(4-fluorophenyl)-beta,delta-dihydroxy-5-(1-methylethyl)-3-phenyl-4-((phenylamino)carbonyl)-, ethyl ester, (betaR,deltaR)
- UNII-F92X4GFD43
- (3R,5R)-Ethyl 7-(2-(4-fluorophenyl)-5-isopropyl-3-phenyl-4-(phenylcarbamoyl)-1H-pyrrol-1-yl)-3,5-dihydroxyheptanoate
- Atorvastatin ethyl ester [USP]
- DA-71107
- ATORVASTATIN ETHYL ESTER (USP IMPURITY)
- Atorvastatin ethyl ester (USP)
- Inchi： 1S/C35H39FN2O5/c1-4-43-30(41)22-29(40)21-28(39)19-20-38-33(23(2)3)32(35(42)37-27-13-9-6-10-14-27)31(24-11-7-5-8-12-24)34(38)25-15-17-26(36)18-16-25/h5-18,23,28-29,39-40H,4,19-22H2,1-3H3,(H,37,42)/t28-,29-/m1/s1
- InChI Key： CXXBPVDOSCOVJU-FQLXRVMXSA-N
- SMILES： FC1C=CC(=CC=1)C1=C(C2C=CC=CC=2)C(C(NC2C=CC=CC=2)=O)=C(C(C)C)N1CC[C@H](C[C@H](CC(=O)OCC)O)O

Computed Properties

Exact Mass: 586.28430051g/mol
Monoisotopic Mass: 586.28430051g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 43
Rotatable Bond Count: 14
Complexity: 853
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 2
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 5.7
Topological Polar Surface Area: 101Å²

Atorvastatin Ethyl Ester Pricemore >>

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